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Compound of Interest

Compound Name: Cinnamoyl chloride

Cat. No.: B041604 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for the Handling and

Disposal of Cinnamoyl Chloride in a Laboratory Setting.

Cinnamoyl chloride is a corrosive and moisture-sensitive compound that demands careful

handling to ensure the safety of laboratory personnel. This guide provides detailed procedural

information, personal protective equipment (PPE) requirements, emergency protocols, and

disposal plans to support researchers, scientists, and drug development professionals in its

safe management.

Quantitative Safety Data
For quick reference, the following table summarizes key quantitative safety and physical

property data for Cinnamoyl chloride.
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Parameter Value Reference

Molecular Formula C₉H₇ClO [1][2]

Molecular Weight 166.61 g/mol [1][2]

CAS Number 102-92-1 or 17082-09-6 [1][3]

Boiling Point 256 - 258 °C (493 - 496 °F)

Melting Point 35 - 37 °C (95 - 99 °F)

Flash Point 79 °C / 174.2 °F [4]

Specific Gravity 1.16 [1]

Operational Plan for Handling Cinnamoyl Chloride
A systematic approach is crucial when working with Cinnamoyl chloride. The following step-

by-step plan outlines the process from preparation to disposal.

Pre-Handling Preparations:
Engineering Controls: All work with Cinnamoyl chloride must be conducted in a certified

chemical fume hood.[1][5] Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[1][5]

Personal Protective Equipment (PPE): Before entering the handling area, all personnel must

be equipped with the appropriate PPE. This includes:

Eye and Face Protection: Chemical safety goggles are mandatory.[1][6] A face shield

should also be worn where there is a risk of splashing.[6]

Skin Protection: Wear a lab coat and appropriate protective gloves (e.g., impervious

gloves).[1][6] Ensure gloves are compatible with Cinnamoyl chloride and check for any

signs of degradation before and during use.

Respiratory Protection: If there is a risk of inhaling dust or vapors, a NIOSH/MSHA-

approved respirator with an appropriate cartridge for organic vapors and acid gases

should be used.[1][4]
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Material Preparation: Ensure all necessary reagents and equipment are within the fume

hood before introducing Cinnamoyl chloride. Use equipment made of corrosion-resistant

materials.[6]

Handling Procedure:
Dispensing: Carefully uncap the Cinnamoyl chloride container. Since it can be a solid or

liquid depending on the ambient temperature, be prepared for either form.[3] If it is a solid,

use a clean, dry spatula for transfer. If it is a liquid, use a calibrated pipette or a syringe.

Reaction Setup: Add Cinnamoyl chloride to the reaction vessel slowly and in a controlled

manner. Avoid rapid addition, which could lead to an uncontrolled reaction or splashing.

Moisture Control: Cinnamoyl chloride is moisture-sensitive and can react with water to

produce hazardous hydrogen chloride gas.[1][2] All glassware must be thoroughly dried

before use, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen

or argon) if required by the experimental protocol.

Post-Handling and Cleanup:
Decontamination: Any equipment that has come into contact with Cinnamoyl chloride
should be decontaminated. This can typically be done by slowly adding a suitable quenching

agent, such as a dilute solution of sodium bicarbonate, under controlled conditions within the

fume hood.

Personal Decontamination: After handling, wash hands and any exposed skin thoroughly

with soap and water.[1][6]

Disposal Plan:
Waste Segregation: All waste contaminated with Cinnamoyl chloride, including empty

containers, used pipette tips, and contaminated gloves, should be collected in a designated,

labeled, and sealed hazardous waste container.[6]

Waste Neutralization: For larger quantities of unreacted Cinnamoyl chloride, a specific

neutralization procedure should be followed. This typically involves slowly adding the
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Cinnamoyl chloride to a stirred, cooled solution of a weak base, such as sodium

bicarbonate, in a fume hood.

Final Disposal: The neutralized waste and all contaminated solid waste must be disposed of

through an approved hazardous waste disposal service, in accordance with local, regional,

and national regulations.[2][6]

Emergency Procedures: First Aid
Immediate and appropriate first aid is critical in the event of exposure to Cinnamoyl chloride.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1][7] Seek immediate medical

attention.[1][6][7]

Skin Contact: Immediately remove all contaminated clothing and shoes.[6][7] Wash the

affected skin area with plenty of soap and water for at least 15 minutes.[1][7] Seek

immediate medical attention.[6][7]

Inhalation: Move the victim to fresh air immediately.[6][7] If the person is not breathing, give

artificial respiration.[1] If breathing is difficult, provide oxygen.[7] Seek immediate medical

attention.[6][7]

Ingestion: Do NOT induce vomiting.[1][7] If the person is conscious, rinse their mouth with

water and have them drink plenty of water.[1] Never give anything by mouth to an

unconscious person.[1][5] Seek immediate medical attention.[6][7]

Visual Guides to Safety and Procedures
To further clarify the necessary steps and relationships, the following diagrams illustrate the

handling workflow and first aid procedures.
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Workflow for Handling Cinnamoyl Chloride

1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Work in Chemical Fume Hood

Don Appropriate PPE

Prepare Materials & Glassware

Dispense Cinnamoyl Chloride

Proceed to Handling

Add to Reaction Vessel

Decontaminate Equipment

Reaction Complete

Wash Hands Thoroughly

Segregate Contaminated Waste

Begin Disposal

Neutralize Unused Reagent

Dispose via Approved Service

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for safely handling Cinnamoyl chloride.
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First Aid for Cinnamoyl Chloride Exposure

Eye Contact Skin Contact Inhalation Ingestion

Exposure to
Cinnamoyl Chloride

Flush with water for 15+ min Remove Contaminated Clothing Move to Fresh Air Do NOT Induce Vomiting

Seek Immediate Medical Attention Wash with soap & water for 15+ min

Seek Immediate Medical Attention

Assist Breathing (if needed)

Seek Immediate Medical Attention

Rinse Mouth & Drink Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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